Cas no 2640819-04-9 (6-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine)

• Product Name: 6-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine
• CAS No: 2640819-04-9
• MF: C₂₀H₂₆N₈O
• MW: 394.473442554474
• CID: 5316170
• PubChem ID: 155799140
• Update Time: 2025-10-05

6-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine Chemical and Physical Properties

Names and Identifiers

• AKOS040731803
• 6-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine
• F6796-7311
• 2640819-04-9
• 6-[4-(5-Ethyl-2-pyrimidinyl)-1-piperazinyl]-9-[(tetrahydro-2-furanyl)methyl]-9H-purine

• Inchi： 1S/C20H26N8O/c1-2-15-10-21-20(22-11-15)27-7-5-26(6-8-27)18-17-19(24-13-23-18)28(14-25-17)12-16-4-3-9-29-16/h10-11,13-14,16H,2-9,12H2,1H3
• InChI Key： PYKZHDVYFVWOHB-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2N2CCN(C3=NC=C(CC)C=N3)CC2)N(CC2CCCO2)C=1

Computed Properties

• Exact Mass: 394.22295748g/mol
• Monoisotopic Mass: 394.22295748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 647.6±65.0 °C(Predicted)
• pka: 6.75±0.10(Predicted)

Additional information on 6-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine

6-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine (CAS No. 2640819-04-9): A Comprehensive Overview

In the rapidly evolving field of medicinal chemistry, 6-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine (CAS No. 2640819-04-9) has emerged as a compound of significant interest. This heterocyclic molecule, with its unique structural features, has drawn attention from researchers and pharmaceutical developers alike. The compound's complex name reflects its intricate molecular architecture, combining a purine core with piperazine and tetrahydrofuran moieties, which contribute to its potential biological activities.

The molecular structure of 6-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine reveals several pharmacologically relevant features. The purine scaffold is a well-known privileged structure in drug discovery, present in numerous biologically active compounds and approved drugs. The addition of the 5-ethylpyrimidin-2-yl group through a piperazine linker, along with the tetrahydrofuran (oxolane) substitution at the 9-position, creates a molecule with potential for selective interactions with biological targets. These structural elements are particularly interesting in the context of current research trends focusing on kinase inhibitors and GPCR modulators.

Recent scientific literature indicates growing interest in purine derivatives like CAS 2640819-04-9 for their potential therapeutic applications. While specific clinical data may be limited at this stage, the structural analogy to known bioactive molecules suggests possible applications in areas such as neurological disorders, inflammatory conditions, or metabolic diseases. The piperazine moiety, in particular, is a common feature in CNS-active compounds, leading researchers to investigate this molecule's blood-brain barrier penetration capabilities.

The synthetic route to 6-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine typically involves multi-step organic transformations. Key steps often include the functionalization of the purine core at the 6-position with the piperazine derivative, followed by introduction of the tetrahydrofuranmethyl group at the 9-position. These synthetic challenges are currently being addressed by medicinal chemists looking to optimize the compound's properties for potential pharmaceutical development.

From a physicochemical perspective, CAS 2640819-04-9 demonstrates properties typical of drug-like molecules. Its molecular weight and calculated logP suggest moderate lipophilicity, while the presence of multiple hydrogen bond acceptors (from the pyrimidine, piperazine, and oxolane groups) influences its solubility profile. These characteristics are crucial for researchers evaluating the compound's potential in drug discovery programs, particularly in light of current industry focus on improving compound developability.

The growing interest in 6-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine is reflected in increasing patent activity and scientific publications. Several research groups have reported analogs or derivatives of this core structure, investigating structure-activity relationships and potential therapeutic indications. This aligns with broader trends in pharmaceutical research where heterocyclic compounds continue to dominate new chemical entity development.

Quality control and analytical characterization of CAS 2640819-04-9 present specific challenges due to its complex structure. Advanced analytical techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography are typically employed to ensure compound purity and confirm structural identity. These analytical considerations are particularly important given current regulatory expectations for characterization of novel chemical entities in preclinical development.

In the context of current drug discovery paradigms, 6-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine represents an interesting case study in lead optimization. The molecule's balanced physicochemical properties and structural complexity make it a valuable template for further medicinal chemistry exploration. Researchers are particularly interested in how modifications to the ethylpyrimidine or oxolane portions might affect biological activity and pharmacokinetic parameters.

The commercial availability of CAS 2640819-04-9 through specialty chemical suppliers has facilitated broader investigation of this compound. Current market trends show increasing demand for such structurally complex building blocks, driven by pharmaceutical companies and academic institutions engaged in hit-to-lead and lead optimization programs. This reflects the growing importance of purine-based scaffolds in modern drug discovery efforts.

Looking forward, the scientific community anticipates more detailed studies on 6-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine and its analogs. Key unanswered questions revolve around its precise mechanism of action, optimal structural modifications for specific therapeutic applications, and potential for clinical development. These research directions align well with current industry priorities in targeted therapy development and personalized medicine approaches.

From a safety and regulatory standpoint, preliminary data suggest that CAS 2640819-04-9 has a favorable profile for further investigation. Standard in vitro toxicity screening typically employed for early-stage compounds has shown promising results, though comprehensive toxicological evaluation would be required for any potential therapeutic application. This is particularly relevant given increasing regulatory scrutiny of new chemical entities in all phases of development.

The intellectual property landscape surrounding 6-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine continues to evolve, with several patent applications claiming its use in various therapeutic areas. This competitive environment reflects the compound's perceived value in pharmaceutical research and underscores the importance of thorough prior art searches when considering development of related structures.

In conclusion, 6-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine (CAS No. 2640819-04-9) represents a fascinating example of modern medicinal chemistry. Its complex structure incorporating purine, piperazine, and tetrahydrofuran elements offers multiple opportunities for structural modification and biological evaluation. As research progresses, this compound and its derivatives may yield important insights for drug discovery across multiple therapeutic areas, contributing to the ongoing development of novel pharmacological agents.